Cas no 1506000-99-2 (4-Chloro-1-methyl-1H-imidazo[4,5-d]pyridazine)
1506000-99-2 structure
Product Name:4-Chloro-1-methyl-1H-imidazo[4,5-d]pyridazine
CAS No:1506000-99-2
MF:C6H5ClN4
MW:168.583698987961
CID:5036775
Update Time:2023-08-24
4-Chloro-1-methyl-1H-imidazo[4,5-d]pyridazine Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-1-methyl-1H-imidazo[4,5-d]pyridazine
- SB12344
- 4-Chloro-1-methyl-1H-imidazo[4,5-d]pyridazine
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- Inchi: 1S/C6H5ClN4/c1-11-3-8-5-4(11)2-9-10-6(5)7/h2-3H,1H3
- InChI Key: VKYFKCOEDXLOSX-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=NN=1)N(C)C=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- XLogP3: 0.3
- Topological Polar Surface Area: 43.6
4-Chloro-1-methyl-1H-imidazo[4,5-d]pyridazine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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